1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(1-methylimidazol-4-yl)sulfonylpiperazine
• InChI: InChI=1S/C16H22N4O2S/c1-13-4-5-14(2)15(10-13)19-6-8-20(9-7-19)23(21,22)16-11-18(3)12-17-16/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: PANAMIIQWIICPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=CN(C=N3)C
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound is also known as Dimebolin or Dimebon, and it is a piperazine derivative with a unique chemical structure.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine is not fully understood. However, it has been proposed that this compound may modulate the activity of various neurotransmitters, including dopamine, serotonin, and acetylcholine. Additionally, it has been suggested that this compound may inhibit the aggregation of amyloid-beta, a protein that is associated with Alzheimer's disease.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine. These effects include the modulation of neurotransmitter activity, inhibition of amyloid-beta aggregation, neuroprotection, anti-inflammatory effects, and anti-tumor activity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine in lab experiments include its unique chemical structure, potential therapeutic applications, and reported biochemical and physiological effects. However, some limitations of using this compound in lab experiments include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for the scientific research of 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine. These include further studies on the mechanism of action, potential therapeutic applications, and toxicity. Additionally, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.
In conclusion, 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound has a unique chemical structure and has been studied for its neuroprotective, anti-inflammatory, and anti-tumor properties. However, further studies are needed to fully understand the mechanism of action and evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis method for 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine involves the reaction of 2,5-dimethylphenylhydrazine with 1-methyl-1H-imidazole-4-carboxaldehyde in the presence of sulfuric acid. This reaction results in the formation of the intermediate compound, which is then treated with piperazine and sulfuric acid to produce 1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperazine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. Several studies have shown that this compound has neuroprotective, anti-inflammatory, and anti-tumor properties.